![molecular formula C10H15BF4N6O B1310611 2-(3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate CAS No. 873798-09-5](/img/structure/B1310611.png)
2-(3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate
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Overview
Description
“2-(3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate” is a chemical compound with the molecular formula C10H15BF4N6O . It is also known by other names such as TATU . It is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound includes a triazolo[4,5-b]pyridine ring attached to a tetramethyluronium group . The compound has a molecular weight of 322.07 g/mol . The InChI code and Canonical SMILES can be used to visualize the molecular structure .
Physical And Chemical Properties Analysis
This compound is a white to very pale yellow crystal or powder . It should be stored in a refrigerator .
Scientific Research Applications
Synthesis and Structural Analysis
- Metal Complexes Formation : Studies have shown that triazolopyridines can form complexes with various metals, including palladium(II), nickel(II), ruthenium(II), and copper(II), indicating their potential as ligands in coordination chemistry (Richardson & Steel, 2002).
- Catalytic Properties : The catalytic properties of triazolopyridine derivatives in the Suzuki-Miyaura cross-coupling reaction have been explored, demonstrating good catalytic activity and enabling the coupling of aryl chlorides at room temperature (Iglesias‐Sigüenza et al., 2009).
- Novel Synthesis Methods : Innovative methods for synthesizing triazolopyridines have been developed, offering pathways to synthesize these compounds under mild conditions and with good yields, broadening their accessibility for further research applications (Huntsman & Balsells, 2005).
Molecular Structure and Dynamics
- Vibrational Dynamics and Molecular Structure : Density functional theory (DFT) has been applied to study the molecular structure, vibrational energy levels, and potential energy distribution of triazolopyridines, shedding light on the influence of hydrogen bond formation and substitution patterns on their stability and reactivity (Lorenc et al., 2007).
Antimicrobial and Antiproliferative Agents
- Antimicrobial Evaluations : New triazolopyridine derivatives have been synthesized and tested for their antimicrobial activity, indicating potential applications in developing novel antimicrobial agents (Prakash et al., 2011).
- Antiproliferative Agents : Derivatives of triazolopyridines have been evaluated for anticancer activity against various human tumor cell lines, revealing selective efficacy and highlighting their potential as scaffolds for developing new anticancer drugs (Pokhodylo et al., 2020).
Safety and Hazards
The compound is classified as dangerous with hazard statements H228, H315, H319, H335 . Precautionary measures include avoiding sparks and open flames (P210), keeping the container tightly closed (P233), grounding and bonding the container and receiving equipment (P240), avoiding breathing dust or fumes (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves and eye protection (P280), and more .
properties
IUPAC Name |
[dimethylamino(triazolo[4,5-b]pyridin-3-yloxy)methylidene]-dimethylazanium;tetrafluoroborate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N6O.BF4/c1-14(2)10(15(3)4)17-16-9-8(12-13-16)6-5-7-11-9;2-1(3,4)5/h5-7H,1-4H3;/q+1;-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPDFAPCZZXFMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CN(C)C(=[N+](C)C)ON1C2=C(C=CC=N2)N=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BF4N6O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60455198 |
Source
|
Record name | (Dimethylamino)-N,N-dimethyl[(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)oxy]methaniminium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60455198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873798-09-5 |
Source
|
Record name | (Dimethylamino)-N,N-dimethyl[(3H-[1,2,3]triazolo[4,5-b]pyridin-3-yl)oxy]methaniminium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60455198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium Tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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